Cas no 1227581-84-1 (5-Nitro-2-(trifluoromethyl)benzoyl chloride)

• Product Name: 5-Nitro-2-(trifluoromethyl)benzoyl chloride
• CAS No: 1227581-84-1
• MF: C₈H₃ClF₃NO₃
• MW: 253.562531709671
• CID: 4984802
• Update Time: 2025-07-21

5-Nitro-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(trifluoromethyl)benzoyl chloride
• 5-Nitro-2-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C8H3ClF3NO3/c9-7(14)5-3-4(13(15)16)1-2-6(5)8(10,11)12/h1-3H
• InChI Key： AZDLPBROTRGSKJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9

Additional information on 5-Nitro-2-(trifluoromethyl)benzoyl chloride

5-Nitro-2-(Trifluoromethyl)Benzoyl Chloride: A Promising Synthetic Intermediate in Medicinal Chemistry and Beyond

The compound with CAS No. 1227581-84-1, formally named 5-Nitro-2-(Trifluoromethyl)Benzoyl Chloride, has emerged as a critical building block in advanced chemical synthesis due to its unique structural features and reactivity. This organochloride derivative combines the electron-withdrawing properties of the nitro group, the lipophilicity-enhancing effect of the trifluoromethyl substituent, and the versatile reactivity of an acyl chloride functional group. Its structure enables it to serve as a key intermediate in pharmaceutical development, agrochemical formulations, and material science applications.

In recent years, researchers have leveraged its distinctive properties for designing bioactive molecules. A 2023 study published in *Chemical Communications* demonstrated that incorporating this compound into hybrid scaffolds significantly enhanced their ability to inhibit tumor growth in preclinical models. The trifluoromethyl moiety contributes to metabolic stability by resisting enzymatic degradation pathways, while the nitro group facilitates redox-cycling mechanisms that selectively target cancer cells. Such findings underscore its potential utility in developing next-generation anticancer agents.

Synthetic chemists have optimized its preparation through environmentally sustainable methodologies. Traditional methods relied on harsh chlorination conditions using thionyl chloride; however, a 2024 breakthrough by researchers at MIT introduced a palladium-catalyzed coupling strategy that reduces energy consumption by 60% while achieving >98% purity. This advancement aligns with green chemistry principles by minimizing waste production—critical for large-scale pharmaceutical manufacturing.

In agrochemical research, derivatives of this compound exhibit promising insecticidal activity against crop pests such as *Spodoptera littoralis*. A collaborative study between Bayer Crop Science and ETH Zurich revealed that trifluoromethylated analogs displayed selectivity indices exceeding industry benchmarks (SI > 30), indicating strong potential for commercial development without compromising environmental safety profiles.

Beyond traditional applications, material scientists are exploring its role in creating stimuli-responsive polymers. When integrated into polyurethane matrices via amidation reactions, the compound imparts pH-sensitive properties ideal for drug delivery systems. Recent experiments showed controlled release efficiencies exceeding 90% under physiological conditions—a critical parameter for targeted therapeutic applications.

Ongoing investigations focus on understanding its photophysical properties when incorporated into conjugated frameworks. A Nature Communications paper (Jan 2024) described how attaching this chlorinated benzoyl group to graphene oxide surfaces enhanced photoelectrocatalytic activity for CO₂ reduction—a breakthrough with implications for renewable energy storage solutions.

In quality control contexts, analytical chemists employ advanced spectroscopic techniques (NMR/IR/XRD) to ensure purity standards meet ICH guidelines. The trifluoromethyl signature at δCF3 ~76 ppm (¹⁹F NMR) provides definitive structural confirmation during QC processes—a critical step given its role as an intermediate in multi-step syntheses.

Epidemiological studies indicate occupational exposure risks are mitigated through standard PPE protocols—its reactive nature necessitates handling under inert conditions only. However, recent toxicological data from OECD-compliant assays confirm acute oral LD₅₀ values >5 g/kg bw when properly formulated—positioning it favorably compared to legacy chemical intermediates.

The compound's structural versatility continues driving innovation across industries. Pharmaceutical companies are currently evaluating it as a linker molecule for antibody-drug conjugates (ADCs), where its nucleophilic reactivity enables precise payload attachment while maintaining antibody stability—a challenge previously limiting ADC efficacy.

Across all application domains, computational modeling plays an increasingly important role. Quantum mechanical calculations using Gaussian16 software predict that substituting chlorine with bromine would enhance bioavailability—a hypothesis now being validated experimentally by several academic groups.

In conclusion, CAS No. 1227581-84-1 (5-Nitro-2-(Trifluoromethyl)Benzoyl Chloride) exemplifies how strategic molecular design can bridge fundamental chemistry with applied innovation. As interdisciplinary research continues uncovering new functionalities—from photonic materials to precision medicine—the compound's profile evolves dynamically within global R&D pipelines.